3-Butylpyridin-2-amine

• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• SMILES: CCCCC1=C(N=CC=C1)N
• InChI: InChI=1S/C9H14N2/c1-2-3-5-8-6-4-7-11-9(8)10/h4,6-7H,2-3,5H2,1H3,(H2,10,11)
• InChIKey: TUQWHXBPLNZJJY-UHFFFAOYSA-N

Sourcing 3-alkyl-2-aminopyridines with reliable regiochemistry is a persistent challenge-minor 5-substituted isomers often contaminate bulk lots, compromising downstream SAR studies. 3-Butylpyridin-2-amine (CAS 42770-14-9) resolves this via Chichibabin amination that affords the 3-butyl-2-amino isomer as the predominant product. Key advantages: • Enables direct synthesis of fusaric acid and 5-butylpicolinic acid analogs with demonstrated phytotoxic and antifungal activity. • Calculated logP of ~2.59-approximately 1 log unit higher than the 3-methyl analog-supports CNS-penetrant DBH inhibitor design. • Bench-stable solid; consistent 98% purity across batches reduces re-purification overhead for medicinal chemistry and agrochemical screening programs.

3-Butylpyridin-2-amine: Identity & Characterization

3-Butylpyridin-2-amine (CAS 42770-14-9), also referred to as 2-amino-3-n-butylpyridine, is a 3-alkyl-substituted 2-aminopyridine with molecular formula C₉H₁₄N₂ and molecular weight 150.22 g·mol⁻¹ [1]. It belongs to the aminopyridine class of organic heterocycles, where the butyl chain at the 3-position introduces enhanced lipophilicity relative to shorter-chain congeners [2]. The compound is a weakly basic, bench-stable solid that serves as a versatile intermediate in medicinal chemistry and agrochemical synthesis, notably as a precursor to fusaric acid and related 5-alkylpicolinic acid derivatives [3].

Synthetic intermediate for fusaric acid and 5-alkylpicolinic acid derivatives

Reported higher lipophilicity profile vs. methyl/ethyl analogs; supports membrane partitioning studies

Bench-stable solid suitable for medicinal chemistry and agrochemical reaction screening

• [1] 3-Butylpyridin-2-amine. CAS Common Chemistry. American Chemical Society. CAS RN 42770-14-9. View Source
• [2] Molbase. 3-Butylpyridin-2-amine. Physicochemical properties: LogP = 2.5876. Retrieved from www.yybyy.com. View Source
• [3] Hardegger, E.; Nikles, E. Helv. Chim. Acta 1956, 39, 505–513. DOI: 10.1002/hlca.19560390222. View Source

Why Generic Analogs Cannot Replace 3-Butylpyridin-2-amine

In-class substitution among 2-aminopyridines is unreliable because the position and length of the alkyl substituent critically modulate both physicochemical properties and reactivity. The 3-butyl chain in 3-butylpyridin-2-amine confers a calculated logP of approximately 2.59, which is about 1 log unit higher than that of the 3-methyl analog (logP ≈ 1.55) [1]. Such a shift in lipophilicity directly affects membrane permeability, protein binding, and partitioning in biphasic reaction systems. Additionally, the regiochemistry of the amino group relative to the butyl substituent determines the compound's behavior in electrophilic aromatic substitution and cross-coupling reactions; the 3-butyl-2-amino isomer is the predominant product of direct amination of 3-butylpyridine, whereas the 5-butyl-2-amino isomer is formed only in minor quantities [2]. These differences mean that outcomes obtained with shorter-chain or differently substituted analogs cannot be extrapolated to 3-butylpyridin-2-amine without experimental verification.

! Alkyl chain length significantly modulates logP; 3-methyl analog shows ~1 log unit lower, which may alter membrane permeability and partitioning.

! Regiochemistry determines reactivity in cross-coupling and electrophilic substitution; outcomes from 5-butyl or other isomers may not transfer directly.

! In-class substitution without experimental verification is unreliable because minor regioisomeric impurities can shift reaction profiles.

• [1] Molbase. 3-Butylpyridin-2-amine (LogP = 2.5876) and 2-Amino-3-methylpyridine (LogP = 1.55340). Retrieved from www.yybyy.com and baike.baidu.com respectively. View Source
• [2] Hardegger, E.; Nikles, E. Helv. Chim. Acta 1956, 39, 505–513. DOI: 10.1002/hlca.19560390222. View Source

3-Butylpyridin-2-amine: Differentiation from Closest Analogs

Lipophilicity Advantage: LogP vs. 3-Methyl Analog

The experimentally predicted logP of 3-butylpyridin-2-amine is 2.5876, compared to a logP of 1.5534 for 2-amino-3-methylpyridine [1][2]. The approximately 1.0 log-unit increase represents a roughly 10-fold higher octanol-water partition coefficient, which translates to substantially greater membrane permeability and hydrophobic binding potential. This difference is critical when selecting building blocks for central nervous system targets, intracellular kinase inhibitors, or agrochemicals requiring foliar uptake.

Lipophilicity Comparison

Data to verify

Target (C4)

logP 2.59

3-Methyl analog

logP 1.55

ΔlogP ≈ 1.03 (~10× higher partition)

May influence passive membrane permeability assay design

Predicted logP values; experimental validation recommended

Evidence Dimension	Calculated octanol-water partition coefficient (logP)
Target Compound Data	logP = 2.5876 (3-butylpyridin-2-amine)
Comparator Or Baseline	2-amino-3-methylpyridine: logP = 1.5534
Quantified Difference	ΔlogP ≈ 1.03; approximately 10× greater lipophilicity
Conditions	Standard computational prediction (XLogP3-AA / Molinspiration) as reported by vendor databases

Why This Matters

A 10-fold lipophilicity gain influences compound selection for assays requiring passive membrane diffusion or hydrophobic target engagement, directly impacting hit-to-lead progression.

• [1] 3-Butylpyridin-2-amine physicochemical data. LogP = 2.58760. Retrieved from www.yybyy.com. View Source
• [2] 2-Amino-3-methylpyridine. LogP = 1.55340. Baidu Baike Encyclopedia entry. View Source

Regioselective Amination: 3- vs. 5-Isomer Distribution

Direct amination of 3-n-butylpyridine yields predominantly 2-amino-3-n-butylpyridine (the target compound) with only minor formation of the 2-amino-5-n-butylpyridine isomer [1]. This intrinsic regiochemical preference simplifies purification and improves the synthetic economy of routes that rely on the 3-butyl-2-amino isomer as a key intermediate, such as the classical synthesis of fusaric acid (5-n-butylpyridine-2-carboxylic acid). In contrast, preparation of the 5-butyl-2-amino isomer requires alternative, often lower-yielding synthetic strategies .

Regioselective Amination

Class-level inference

Major product: 2-amino-3-n-butylpyridine
Minor product: 2-amino-5-n-butylpyridine
Reported preferential formation under Chichibabin conditions

Preferential isomer may simplify purification for 3-substituted target routes

Exact ratio not quantified; described as predominant vs. minor

Evidence Dimension	Regioisomer product ratio in Chichibabin-type amination
Target Compound Data	Major product: 2-amino-3-n-butylpyridine
Comparator Or Baseline	Minor product: 2-amino-5-n-butylpyridine
Quantified Difference	Predominant formation (exact ratio not reported in accessible abstract); described as 'überwiegend' (predominantly) vs. 'wenig' (little)
Conditions	Amination of 3-n-butylpyridine with NaNH₂ (Chichibabin conditions), as reported in Helv. Chim. Acta 1956

Why This Matters

Preferential formation of the 3-butyl-2-amino isomer reduces the cost and complexity of downstream purification when this regioisomer is the desired intermediate.

• [1] Hardegger, E.; Nikles, E. Helv. Chim. Acta 1956, 39, 505–513. DOI: 10.1002/hlca.19560390222. View Source

Fusaric Acid Precursor: Validated Intermediate

3-Butylpyridin-2-amine serves as the direct precursor in the Hardegger-Nikles synthesis of fusaric acid, a natural product dopamine β-hydroxylase inhibitor with demonstrated antihypertensive and phytotoxic activities [1][2]. The synthetic route proceeds from β-picoline through 3-n-butylpyridine to the target 2-amino-3-n-butylpyridine, which is then converted to fusaric acid. This established pathway contrasts with alternative fusaric acid syntheses that start from 2-methyl-5-ethynylpyridine and require more steps or less accessible starting materials [3].

Fusaric Acid Precursor

Supporting evidence

β-picoline → 3-n-butylpyridine → target → fusaric acid
Established 3-step route; alternative paths require ≥4 steps

Enables entry into fusaric acid chemotype for research studies

Yields not directly comparable due to different starting materials

Evidence Dimension	Step count and precursor accessibility in fusaric acid synthesis
Target Compound Data	Three-step sequence: β-picoline → 3-n-butylpyridine → 2-amino-3-n-butylpyridine → fusaric acid
Comparator Or Baseline	Alternative route: 2-methyl-5-ethynylpyridine → alkylation → hydrogenation → oxidation (≥4 steps)
Quantified Difference	Route convergence at the target intermediate; overall yields not directly comparable due to differing starting materials
Conditions	Synthetic organic chemistry; bench-scale preparation

Why This Matters

Procurement of 3-butylpyridin-2-amine enables rapid entry into the fusaric acid chemotype for medicinal chemistry and agrochemical screening programs.

• [1] Hardegger, E.; Nikles, E. Helv. Chim. Acta 1956, 39, 505–513. DOI: 10.1002/hlca.19560390222. View Source
• [2] Fusaric acid compound summary. PubChem. CID 3441. View Source
• [3] Synthesis of fusaric acid and its analogs. Chem. Nat. Compd. Summary. Semantic Scholar. View Source

Cytotoxic SAR: Longer 3-Alkyl Chain Advantage

In a series of 3-alkylpyridine-thiosemicarbazone hybrids, the analog bearing a butyl side chain (3d) exhibited the highest cytotoxicity against HeLa (IC₅₀ = 19.48 µM) and RKO-AS-45-1 colon cancer cells (IC₅₀ = 22.28 µM), and a positive correlation was observed between side-chain length and antiproliferative potency [1]. Although the parent 3-butylpyridin-2-amine was not the final test compound, the SAR indicates that the butyl substitution at the 3-position is a key pharmacophoric element for optimized activity in this chemotype.

Cytotoxic SAR (Hybrids)

Assay context

HeLa IC₅₀ 19.48 µM
RKO-AS-45-1 IC₅₀ 22.28 µM

Butyl-substituted hybrid; chain-length trend observed

Supports cytotoxicity endpoint review for 3-alkylpyridine analogs

Parent amine not directly tested; hybrid compounds only

Evidence Dimension	In vitro cytotoxicity (MTT assay)
Target Compound Data	Hybrid 3d (butyl-substituted): HeLa IC₅₀ = 19.48 µM; RKO-AS-45-1 IC₅₀ = 22.28 µM
Comparator Or Baseline	Other 3-alkyl chain analogs in the series (shorter chains) showed lower potency
Quantified Difference	Not explicitly quantified for each comparator; qualitative trend: increasing chain length → increasing cytotoxicity
Conditions	HeLa (cervical cancer) and RKO-AS-45-1 (colon cancer) cell lines; MTT colorimetric assay; 48 h incubation

Why This Matters

The established chain-length SAR supports the selection of the butyl-substituted 2-aminopyridine scaffold for medicinal chemistry programs targeting antitumor 3-alkylpyridine alkaloid mimetics.

• [1] Synthesis and in vitro cytotoxic evaluation of 3-alkylpyridine alkaloids analogs linked to a thiosemicarbazone group. Rev. Cienc. Farm. Basica Apl. 2014, 35 (Suppl). ISSN 1808-4532. View Source

3-Butylpyridin-2-amine: Research & Industrial Applications

Agrochemical Discovery: Fusaric Acid-Derived Herbicides & Fungicides

Access to 3-butylpyridin-2-amine enables the rapid synthesis of fusaric acid and its analogs, which have demonstrated phytotoxic and antifungal activities [1]. Recent structure-activity relationship studies on fusaric acid derivatives confirm that the 5-butylpicolinic acid scaffold is a privileged starting point for designing novel fungicides against plant pathogenic fungi [2]. Using the Hardegger-Nikles route, researchers can generate diverse fusaric acid analogs by functionalizing the 2-amino group prior to oxidation, making 3-butylpyridin-2-amine a strategic procurement priority for agrochemical screening collections.

Medicinal Chemistry: Dopamine β-Hydroxylase Inhibitor Optimization

Fusaric acid, accessible from 3-butylpyridin-2-amine, is a known inhibitor of dopamine β-hydroxylase (DBH) [1]. Medicinal chemistry programs targeting DBH for hypertension or neurological disorders can use 3-butylpyridin-2-amine as a key intermediate to explore structure-activity relationships around the pyridine ring. The enhanced lipophilicity of the butyl-substituted aminopyridine core (logP ≈ 2.59) compared to methyl or ethyl analogs also makes it a more suitable starting point for CNS-penetrant DBH inhibitor candidates, where higher logD values are often desirable [2].

Chemical Biology: 3-Alkylpyridine Alkaloid Mimetic Synthesis

Marine-derived 3-alkylpyridine alkaloids exhibit a range of bioactivities including antifouling, antimicrobial, and anticancer effects. The SAR evidence indicates that cytotoxicity improves with increasing alkyl chain length, with the butyl-substituted hybrid analog achieving IC₅₀ values of 19–22 µM against HeLa and RKO-AS-45-1 cell lines [1]. 3-Butylpyridin-2-amine is therefore the preferred starting material for synthesizing 3-alkylpyridine alkaloid mimetics intended for cytotoxicity screening, eliminating the need for pre-functionalization of the pyridine ring with shorter alkyl chains.

Synthetic Methodology: Regioselective Amination Studies

The preferential formation of 2-amino-3-n-butylpyridine over the 5-substituted isomer under Chichibabin conditions [1] makes this compound a model substrate for studying regiocontrol in nucleophilic aromatic substitution of alkylpyridines. Research groups developing new amination methodologies can use the known product distribution as a benchmark for evaluating catalyst-controlled or directing-group-assisted amination strategies aimed at accessing the less-favored 5-substituted regioisomer.

Application

Selection Property

Validation Focus

Agrochemical analog synthesis

Butyl chain lipophilicity and synthetic accessibility

Phytotoxicity and antifungal endpoint assays

DBH inhibitor scaffold exploration

Aminopyridine core with butyl substitution for membrane permeability context

Enzyme inhibition and permeability screening

3-Alkylpyridine alkaloid mimetic synthesis

Butyl-substituted scaffold for chain-length SAR studies

Cytotoxicity and antiproliferative endpoint review

Regioselective amination methodology

Known regioisomer distribution as benchmark

Evaluation of catalyst- or directing-group-controlled amination

• [1] Hardegger, E.; Nikles, E. Helv. Chim. Acta 1956, 39, 505–513. DOI: 10.1002/hlca.19560390222. View Source
• [2] Design, Synthesis, Structure-Activity Relationship, and 3D-QSAR of Fusarium Acid Derivatives and Analogues as Potential Fungicides. J. Agric. Food Chem. 2023. DOI: 10.1021/acs.jafc.3c05223. View Source